Cas no 2111903-45-6 (2-(1H-Imidazol-2-yl)-1-methyl-4-[(2-phenylethenyl)sulfonyl]piperazine)

• Product Name: 2-(1H-Imidazol-2-yl)-1-methyl-4-[(2-phenylethenyl)sulfonyl]piperazine
• CAS No: 2111903-45-6
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 5408221
• PubChem ID: 129000640
• Update Time: 2025-06-08

2-(1H-Imidazol-2-yl)-1-methyl-4-[(2-phenylethenyl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Imidazol-2-yl)-1-methyl-4-[(2-phenylethenyl)sulfonyl]piperazine

• Inchi： 1S/C16H20N4O2S/c1-19-10-11-20(13-15(19)16-17-8-9-18-16)23(21,22)12-7-14-5-3-2-4-6-14/h2-9,12,15H,10-11,13H2,1H3,(H,17,18)
• InChI Key： WRVBSCNEKSZPEX-UHFFFAOYSA-N
• SMILES： N1(C)CCN(S(C=CC2=CC=CC=C2)(=O)=O)CC1C1NC=CN=1

Additional information on 2-(1H-Imidazol-2-yl)-1-methyl-4-[(2-phenylethenyl)sulfonyl]piperazine

Research Briefing on 2-(1H-Imidazol-2-yl)-1-methyl-4-[(2-phenylethenyl)sulfonyl]piperazine (CAS: 2111903-45-6)

The compound 2-(1H-Imidazol-2-yl)-1-methyl-4-[(2-phenylethenyl)sulfonyl]piperazine (CAS: 2111903-45-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly those involving protein-protein interactions and enzyme inhibition. The presence of the imidazole and sulfonyl functional groups in its structure suggests a high affinity for binding to various biological targets, making it a promising scaffold for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.

One of the key findings from recent investigations is the compound's ability to inhibit the activity of certain kinases involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its efficacy in reducing cell proliferation and inducing apoptosis in cancer cell lines. These results have spurred further interest in optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects.

In addition to its therapeutic potential, the synthesis of 2-(1H-Imidazol-2-yl)-1-methyl-4-[(2-phenylethenyl)sulfonyl]piperazine has been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. These advancements are critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in fully understanding the compound's off-target effects and long-term safety profile. Ongoing research aims to address these gaps through comprehensive toxicology studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 2-(1H-Imidazol-2-yl)-1-methyl-4-[(2-phenylethenyl)sulfonyl]piperazine represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic versatility position it as a valuable candidate for further investigation. Future studies will likely focus on refining its therapeutic applications and overcoming existing limitations to pave the way for clinical development.